Cas no 50593-70-9 (3-Quinolinecarboxylic acid, 4-chloro-2-methyl-, ethyl ester)

• Product Name: 3-Quinolinecarboxylic acid, 4-chloro-2-methyl-, ethyl ester
• CAS No: 50593-70-9
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 1568130
• PubChem ID: 10538604
• Update Time: 2025-04-21

3-Quinolinecarboxylic acid, 4-chloro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 4-chloro-2-methyl-, ethyl ester
• ETHYL 4-CHLORO-2-METHYLQUINOLINE-3-CARBOXYLATE
• DB-264987
• ethyl 4-chloro-2-methylquinolin-3-carboxylate
• Ethyl 4-chloro-2-methyl-quinoline-3-carboxylate
• 50593-70-9
• SCHEMBL1468948
• DTXSID001188158
• UASKCSYIRXPZPX-UHFFFAOYSA-N
• AB50482

• Inchi： 1S/C13H12ClNO2/c1-3-17-13(16)11-8(2)15-10-7-5-4-6-9(10)12(11)14/h4-7H,3H2,1-2H3
• InChI Key： UASKCSYIRXPZPX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=C(C)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 249.05576
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19